1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C17H18ClN3O3/c1-24-15-5-3-14(4-6-15)19-8-10-20(11-9-19)17-12-13(18)2-7-16(17)21(22)23/h2-7,12H,8-11H2,1H3
• InChI Key: MNLYCBLRWLLRDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol

Description

1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine, also known as CNMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of pharmacology. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine involves the modulation of serotonin levels in the brain. 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine binds to serotonin receptors and inhibits the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. This increase in serotonin levels can lead to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects
1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine. 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has also been shown to have antioxidant properties, which can protect against oxidative stress and inflammation. Additionally, 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has been found to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine is its high affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in various physiological processes. Additionally, 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has been shown to have a low toxicity profile, which makes it a safe compound to use in laboratory experiments. One limitation of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine. One area of research could focus on the development of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine analogs with improved pharmacological properties. Another area of research could investigate the potential use of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine in the treatment of various psychiatric and neurological disorders. Additionally, the role of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine in the regulation of other neurotransmitters and physiological processes could be further explored.

Scientific Research Applications

1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has been studied for its potential applications in the field of pharmacology. It has been shown to have a high affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine has also been found to inhibit the reuptake of serotonin, which can lead to an increase in serotonin levels in the brain. This mechanism of action has led to the investigation of 1-(5-chloro-2-nitrophenyl)-4-(4-methoxyphenyl)piperazine as a potential antidepressant and anxiolytic agent.